Cas no 64621-83-6 (Benzamide, 3,5-diamino-N-methyl-)

64621-83-6 structure
Product name:Benzamide, 3,5-diamino-N-methyl-
Benzamide, 3,5-diamino-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3,5-diamino-N-methyl-
- 3,5-diamino-N-methylbenzamide
- 64621-83-6
- DTXSID10608617
- SCHEMBL19039709
-
- Inchi: InChI=1S/C8H11N3O/c1-11-8(12)5-2-6(9)4-7(10)3-5/h2-4H,9-10H2,1H3,(H,11,12)
- InChI Key: NNTKCVAKJIOXQL-UHFFFAOYSA-N
- SMILES: CNC(=O)C1=CC(=CC(=C1)N)N
Computed Properties
- Exact Mass: 165.09033
- Monoisotopic Mass: 165.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.14
Benzamide, 3,5-diamino-N-methyl- Related Literature
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1. Back matter
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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